Cas no 98079-51-7 (lomefloxacin)
Lomefloxacin is a synthetic fluoroquinolone antibiotic with broad-spectrum activity against Gram-negative and some Gram-positive bacteria. Its mechanism involves inhibition of bacterial DNA gyrase and topoisomerase IV, disrupting DNA replication and transcription. Lomefloxacin exhibits high bioavailability and a prolonged elimination half-life, allowing for once-daily dosing in many cases. It is particularly effective against urinary tract infections, respiratory infections, and certain sexually transmitted diseases. The compound demonstrates stability under physiological conditions and achieves effective tissue penetration, including in the prostate and lungs. Its phototoxicity potential is a noted consideration. Lomefloxacin is typically administered orally or intravenously, with dosage adjustments required for renal impairment.
lomefloxacin structure
Product Name:lomefloxacin
CAS No:98079-51-7
MF:C17H19F2N3O3
MW:351.34787106514
MDL:MFCD00242673
CID:61935
PubChem ID:3948
Update Time:2025-06-06
lomefloxacin Chemical and Physical Properties
Names and Identifiers
-
- lomefloxacin
- LEMOFLOXACIN
- LOMEFLOXACIN BASE
- 1-ethyl-6,8-difluoro-1,4-dihydro-7-(3-methyl-1-piperazinyl)-4-oxo-3-quinolinecarboxylic acid
- 1,4-dihydro-6,8-difluoro-1-ethyl-7-(3-methyl-1-piperazinyl)-4-oxo-3-quinolin
- dm-10
- 1-Ethyl-6,8-Difluoro-1,4-Dihydror-7-(3-Methyl-1-Piperazinyl)-4-Oxo-3-QuinolinecarboxylicacidHydrochloride
- 1-ethyl-6,8-difluoro-7-(3-methylpiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid
- SC47111A
- LFLX
- Lomefloxacine
- Lomefloxacino
- Lomefloxacinum
- Maxaquin
- KBioSS_001911
- Lomefloxacin,(S)
- 3-Quinolinecarboxylic acid, 1-ethyl-6,8-difluoro-1,4-dihydro-7-(3-methyl-1-piperazinyl)-4-oxo-
- RKL10067
- SPBio_002236
- NCGC00015603-04
- DB00978
- NCGC00162221-01
- Spectrum_001431
- LOMEFLOXACIN [VANDF]
- NCGC00178293-02
- 1-ethyl-6,8-difluoro-7-(3-methylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- (+/-)-1-ethyl-6,8-difluoro-1,4-dihydro-7-(3-methyl-1-piperazinyl)-4-oxo-3-quinolinecarboxylic acid
- DivK1c_000365
- BSPBio_000315
- NCGC00015603-16
- AB00053622-05
- UNII-L6BR2WJD8V
- SC-47111B (mesylate)
- Lomefloxacinum [Latin]
- KBio2_001911
- IDI1_000365
- LOMEFLOXACIN [USAN]
- (+-)-1-Ethyl-6,8-difluoro-1,4-dihydro-7-(3-methyl-1-piperazinyl)-4-oxo-3-quinolinecarboxylic acid
- 1-ethyl-6,8-difluoro-7-(3-methylpiperazin-1-yl)-4-oxo-quinoline-3-carboxylic acid
- AB00053622_06
- BRD-A75850590-003-05-6
- Prestwick0_000238
- Spectrum3_001494
- KBio2_007047
- SCHEMBL34609
- KBio1_000365
- BPBio1_000347
- AKOS015964770
- Prestwick2_000238
- Lomefloxacino [Spanish]
- SC 47111A
- EN300-18553898
- Q203618
- 1-ethyl-6-fluoranyl-8-fluoro-7-(3-methylpiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid
- LOMEFLOXACIN [WHO-DD]
- BSPBio_003107
- KBio3_002607
- 1,4-Dihydro-6,8-difluoro-1-ethyl-7-(3-methyl-1-piperazinyl)-4-oxo-3-quinolinecarboxylic acid
- KS-5014
- Lomefloxacin 1000 microg/mL in Acetonitrile
- Lomefloxacin (USAN)
- FT-0601634
- Spectrum4_000158
- KBioGR_000636
- NS00007577
- CHEMBL561
- KBio2_004479
- Lopac0_000678
- BRN 4210041
- D02318
- Prestwick1_000238
- 3-Quinolinecarboxylic acid, 1-ethyl-6,8-difluoro-1,4-dihydro-7-(3-methyl-1-piperazinyl)-4-oxo-, (+-)-
- Lomefloxacin [USAN:INN:BAN]
- 1-ethyl-6,8-difluoro-7-(3-methylpiperazinyl)-4-oxohydroquinoline-3-carboxylic acid
- Spectrum5_001246
- AB00053622-04
- HY-B0455A
- Lomefloxacine [French]
- 1-Ethyl-6,8-difluoro-1,4-dihydro-7-(3-methyl-1-piperazinyl)-4-oxoquinoline-3-carboxylic acid
- (+/-)-1-ETHYL-6,8-DIFLUORO-1,4-DIHYDRO-7-(3-METHYL-1-PIPERAZINYL)-4-
- NINDS_000365
- 3-Quinolinecarboxylic acid, 1,4-dihydro-6,8-difluoro-1-ethyl-7-(3-methyl-1-piperazinyl)-4-oxo-
- 3-Quinolinecarboxylic acid, 1-ethyl-6,8-difluoro-1,4-dihydro-7-(3-methyl-1-piperazinyl)-4-oxo- (+/-)
- NCGC00015603-02
- NCGC00015603-05
- C07078
- NCGC00015603-03
- Spectrum2_000696
- SC-47111 (hydrochloride)
- Maxaquin (hydrochloride)
- AB00053622_07
- NY-198 (hydrochloride)
- BCP11730
- GTPL12407
- SMP1_000287
- Epitope ID:119067
- 3-QUINOLINECARBOXYLIC ACID, 1-ETHYL-6,8-DIFLUORO-1,4-DIHYDRO-7-(3-METHYL-1-PIPERAZINYL)-4-OXO-, (+/-)-
- L6BR2WJD8V
- s5491
- DTXSID4040680
- NCGC00015603-07
- CCG-204764
- LOMEFLOXACIN [MI]
- Prestwick3_000238
- BRD-A75850590-003-06-4
- CHEBI:116278
- SPBio_000851
- HMS2090O16
- SC-47111A
- 1-ethyl-6,8-difluoro-7-(3-methylpiperazin-1-yl)-4-oxo-quinoline-3-carboxylic acid hydrochloride
- NCGC00178293-01
- SDCCGSBI-0050657.P004
- LOMEFLOXACIN [INN]
- 98079-51-7
- CCRIS 6305
- DM 10 (bactericide)
- BDBM50417952
- SBI-0050657.P003
- G85922
- DTXCID2020680
- Maxaquin (TN)
- J01MA07
- lomefloxacina
- Uniquin
- BRD-A75850590-213-01-0
- Okacin
- S01AE04
- STL483414
- Lomefloxacinum (Latin)
- lomenfloxacin
- 3-Quinolinecarboxylic acid, 1-ethyl-6,8-difluoro-1,4-dihydro-7-(3-methyl-1-piperazinyl)-4-oxo-, monohydrochloride
- BRD-A75850590-003-09-8
- DAcalogiflox
-
- MDL： MFCD00242673
- Inchi： 1S/C17H19F2N3O3/c1-3-21-8-11(17(24)25)16(23)10-6-12(18)15(13(19)14(10)21)22-5-4-20-9(2)7-22/h6,8-9,20H,3-5,7H2,1-2H3,(H,24,25)
- InChI Key： ZEKZLJVOYLTDKK-UHFFFAOYSA-N
- SMILES： FC1=C2C(C(C(C(=O)O)=CN2CC)=O)=CC(=C1N1CCNC(C)C1)F
Computed Properties
- Exact Mass: 351.13900
- Monoisotopic Mass: 351.139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 586
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 72.9A^2
Experimental Properties
- Color/Form: Colorless needle like crystals.
- Density: 1.342
- Melting Point: 236-241°C
- Boiling Point: 542.7℃°C at 763 mmHg
- Flash Point: 282 °C
- Refractive Index: 1.547
- PSA: 74.57000
- LogP: 2.18970
lomefloxacin Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P264; P270; P301+P312; P330; P501
- WGK Germany：3
- Hazard Category Code： R22: harmful if swallowed. R36/37/38: irritating to eyes, respiratory tract and skin.
- Safety Instruction： S26-S36
- RTECS：VB1997500
-
Hazardous Material Identification：
- Toxicity：LD50 in mice (mg/kg): 245.6 i.v.; >4000 orally (Itoh)
- Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
- Risk Phrases：R22; R36/37/38
lomefloxacin Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
lomefloxacin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L305054-250mg |
lomefloxacin |
98079-51-7 | 97% | 250mg |
¥862.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L305054-5mg |
lomefloxacin |
98079-51-7 | 97% | 5mg |
¥205.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L305054-50mg |
lomefloxacin |
98079-51-7 | 97% | 50mg |
¥490.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L305054-1g |
lomefloxacin |
98079-51-7 | 97% | 1g |
¥1565.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L305054-5g |
lomefloxacin |
98079-51-7 | 97% | 5g |
¥3069.90 | 2023-09-02 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BL8477-25g |
lomefloxacin |
98079-51-7 | ≥98% | 25g |
￥700元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BL8477-5g |
lomefloxacin |
98079-51-7 | ≥98% | 5g |
￥245元 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S5491-25mg |
Lomefloxacin |
98079-51-7 | 99% | 25mg |
¥794.55 | 2023-09-15 | |
| TRC | L469418-10mg |
Lomefloxacin |
98079-51-7 | 10mg |
$ 52.00 | 2023-09-07 | ||
| TRC | L469418-50mg |
Lomefloxacin |
98079-51-7 | 50mg |
$ 63.00 | 2023-09-07 |
lomefloxacin Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:98079-51-7)Lomefloxacin
Order Number:sfd6152
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:98079-51-7)lomefloxacin
Order Number:A845801
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:07
Price ($):247.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:98079-51-7)Lomefloxacin
Order Number:LE12691;LE27024938
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:07
Price ($):discuss personally
Email:18501500038@163.com
lomefloxacin Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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